Cas no 1396792-34-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine
• CAS No: 1396792-34-9
• MF: C₂₁H₂₂ClNO₄
• MW: 387.856685161591
• CID: 5948694
• PubChem ID: 71784930
• Update Time: 2025-06-10

1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine
• 1,3-benzodioxol-5-yl-[4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]methanone
• benzo[d][1,3]dioxol-5-yl(4-(((4-chlorobenzyl)oxy)methyl)piperidin-1-yl)methanone
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{[(4-chlorophenyl)methoxy]methyl}piperidine
• 1396792-34-9
• F6111-1365
• AKOS024532321

• Inchi： 1S/C21H22ClNO4/c1-25-20(14-2-5-17(22)6-3-14)15-8-10-23(11-9-15)21(24)16-4-7-18-19(12-16)27-13-26-18/h2-7,12,15,20H,8-11,13H2,1H3
• InChI Key： IXOKQLQNBBDMDA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(C(C2=CC=C(Cl)C=C2)OC)CC1)=O

Computed Properties

• Exact Mass: 387.1237359g/mol
• Monoisotopic Mass: 387.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine (CAS No. 1396792-34-9)

1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine (CAS No. 1396792-34-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a benzodioxole moiety, and a chlorophenyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine can be represented as follows: the piperidine ring provides a flexible backbone that can adopt various conformations, while the benzodioxole moiety introduces aromaticity and potential hydrogen bonding sites. The chlorophenyl substituent adds lipophilicity and can influence the compound's pharmacokinetic properties. These features collectively make this compound a promising candidate for drug development.

Recent studies have focused on the biological activities of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This inhibition is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine has also been investigated for its potential neuroprotective effects. Preclinical studies in animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine in human subjects. Early-phase trials have reported promising results, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating inflammatory conditions. These trials are ongoing, and more data will be needed to fully assess its therapeutic potential.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{(4-chlorophenyl)methoxymethyl}piperidine (CAS No. 1396792-34-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.